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Compound of Interest

Compound Name: Benzyl stearate

Cat. No.: B1594342

This technical guide provides an in-depth review of benzyl stearate, focusing on its synthesis,
physicochemical properties, and diverse applications. Tailored for researchers, scientists, and
professionals in drug development, this document consolidates key data, outlines detailed
experimental protocols, and visualizes complex processes to facilitate a deeper understanding
of this versatile aromatic ester.

Introduction to Benzyl Stearate

Benzyl stearate (IUPAC name: benzyl octadecanoate) is an aromatic ester formed from the
esterification of stearic acid, a long-chain saturated fatty acid, and benzyl alcohol.[1] Its
molecular formula is C25H4202.[1][2][3] This compound is recognized for its valuable properties
as an emollient, lubricant, and excipient, leading to its widespread use across the cosmetics,
pharmaceutical, and textile industries.[1] The synthesis of benzyl stearate has evolved, with
enzymatic methods gaining prominence as a "green chemistry" alternative to traditional
chemical catalysis.[1][4]

Key Identifiers:
e CAS Number: 5531-65-7[2]
e Molecular Formula: C25H4202[1][2][3]

o |[UPAC Name: Benzyl octadecanoate[2][5]
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Physicochemical Properties

The physical and chemical characteristics of benzyl stearate are fundamental to its
application. Quantitative data has been aggregated from various sources and is presented
below for clear comparison.

Property Value Source(s)
Molecular Weight 374.6 g/mol [21[3][6]
Physical Form Solid at room temperature [5][6]
Density 0.9075 - 0.921 g/cm3 [1107]
Boiling Point 459.7°C at 760 mmHg [7]

Flash Point 100.3°C [7]

Readily dissolves in ethanol
N and most other organic
Solubility [1][8]
solvents (hydrocarbons,

ethers).[1]

BPSLVNCMKDXZPC-
InChl Key [5]1[6]
UHFFFAOYSA-N

Synthesis of Benzyl Stearate

The primary method for producing benzyl stearate is through the esterification of stearic acid
with benzyl alcohol. Both enzymatic and traditional acid-catalyzed methods are employed.

Enzymatic Synthesis (Green Chemistry Approach)

Enzymatic synthesis is favored for its mild reaction conditions, high specificity, and
environmental benefits.[4] Immobilized lipases, such as Novozym 435, are highly effective
catalysts for this reaction, often conducted in a solvent-free system to minimize waste.[1][4]

This protocol is based on optimized conditions reported to achieve conversion rates as high as
98.9%.[1][4]
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o Materials:

o Stearic Acid

o Benzyl Alcohol

o Immobilized Lipase (e.g., Novozym 435)
e Procedure:

o Combine stearic acid and benzyl alcohol in a reaction vessel at an optimized molar ratio of
1:7 (stearic acid:benzyl alcohol).[1][4]

o Add the enzyme catalyst, Novozym 435.
o Maintain the reaction temperature at 60°C.[1][4]
o Set the agitation speed to 200 rpm to ensure a homogenous mixture.[1][4]

o Continuously monitor the reaction to track the conversion rate. The removal of water, a
byproduct of the esterification, is crucial as it shifts the reaction equilibrium towards the
formation of the ester product.[4]

o Upon completion, the catalyst can be filtered and potentially reused, and the product
purified.

Caption: Workflow for the enzymatic synthesis of benzyl stearate.

Acid Catalysis (Fischer Esterification)

The classical Fischer esterification method utilizes strong acids to catalyze the reaction. While
effective, this method typically requires more stringent conditions and can generate more waste
compared to the enzymatic route.

The process involves the protonation of the carboxylic acid, followed by nucleophilic attack
from the alcohol, and subsequent elimination of water.
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o Catalysts: Strong acids such as sulfuric acid (H2S0Oa) or p-toluenesulfonic acid (p-TSA) are
commonly used.[4]

e Procedure: Stearic acid and benzyl alcohol are heated in the presence of the acid catalyst.
Water is removed as it forms to drive the reaction to completion.

 Purification: Post-synthesis purification is typically achieved through recrystallization or
column chromatography to ensure high purity.[4]

Caption: Mechanism of Fischer esterification for benzyl stearate synthesis.

Key Applications

Benzyl stearate's unique properties make it a valuable component in a variety of fields.

o Cosmetics and Personal Care: It is primarily used as an emollient in creams and lotions,
where it enhances skin hydration and provides a smooth, soft texture to the final product.[1]

e Pharmaceuticals: In drug formulations, it functions as an excipient, acting as a carrier or
solvent for active pharmaceutical ingredients (APIs).[1] Its inclusion can improve the stability
and overall effectiveness of the final pharmaceutical product.[1]

 Industrial Lubricants: Benzyl stearate is applied as a lubricant and softener, particularly
within the textile industry.[1] Treating textiles with this compound reduces friction during
manufacturing and improves the softness and durability of the fabric.[1]

o Material Science: Research has explored its surfactant properties and its potential for
creating self-aggregating micelles, which could be applied in various material science
contexts.[1]

Caption: Applications and functional roles of benzyl stearate.

Safety and Handling

For safe laboratory and industrial use, it is essential to adhere to established safety protocols
when handling benzyl stearate.
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Safety Information

Details

Source(s)

GHS Pictogram

GHSO07 (Harmful)

[5]

Signal Word

Warning

[5]

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of

soap and water.

[5]

Handle in a well-ventilated

Handling 9]
place.
Store in a tightly closed

Storage container in a dry, cool, and [819]

well-ventilated place.

Personal Protective Equipment
(PPE)

Weatr tightly fitting safety
goggles, fire/flame resistant
and impervious clothing. Use a
full-face respirator if exposure

limits are exceeded.

[°]

Conclusion

Benzyl stearate is a significant chemical compound with a robust profile of applications

stemming from its desirable physicochemical properties. The advancement of enzymatic

synthesis routes offers a sustainable and efficient method for its production, aligning with

modern green chemistry principles. Its roles as an emollient in cosmetics, an excipient in
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pharmaceuticals, and a softener in industrial processes highlight its versatility. This guide
provides a foundational resource for researchers and developers working with or exploring the
potential of benzyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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